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Compound of Interest

Compound Name: Amethopterin-d3

Cat. No.: B1355529 Get Quote

For researchers, scientists, and drug development professionals, accurate and reproducible

quantification of methotrexate (MTX) is critical for therapeutic drug monitoring (TDM) and

pharmacokinetic studies. This guide provides an objective comparison of methodologies for

methotrexate quantification, with a focus on the use of the isotopically labeled internal

standard, Amethopterin-d3 (Methotrexate-d3). The information presented is compiled from

various studies to offer a comprehensive overview of assay performance and experimental

protocols.

Data Presentation: Performance of Methotrexate
Quantification Assays
The following tables summarize the performance characteristics of various liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of

methotrexate in human plasma or serum. These methods often employ an isotopically labeled

internal standard, such as Methotrexate-d3, to ensure accuracy and precision.

Table 1: Inter-laboratory and Intra-laboratory Precision of Methotrexate Quantification
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Analytical
Method

Internal
Standard

Inter-
laboratory
Imprecision
(%CV)

Intra-
laboratory/I
ntra-batch
Precision
(%RSD)

Inter-batch
Precision
(%RSD)

Reference

Multipoint

Internal

Calibration

(MPIC) LC-

MS/MS

13C-labeled

MTX variants
6.55 (median) 3.4 - 16.8 11.5 (20-day) [1]

HPLC-

MS/MS
Tinidazole Not Reported < 7.67 < 7.67 [2][3]

LC-MS/MS MTX-13C2H3 Not Reported < 8.3 < 8.3 [4][5]

LC-MS/MS
Isotopically

labelled IS
Not Reported ≤ 6 ≤ 6 [6][7]

Table 2: Linearity, Recovery, and Sensitivity of Methotrexate Quantification Methods
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Analytical
Method

Internal
Standard

Linearity
Range

Lower Limit
of
Quantificati
on (LLOQ)

Mean
Recovery
(%)

Reference

MPIC LC-

MS/MS

13C-labeled

MTX variants

0.026 - 10.3

µM
0.017 µM 93 - 102 [1]

HPLC-

MS/MS
Tinidazole

5 - 1000

ng/mL
5 ng/mL 82.20 - 93.98 [2][3]

LC-MS/MS MTX-13C2H3
Up to 50

µmol L−1
25 nmol L−1

24 (MTX), 57

(7-OH-MTX)
[4][5]

LC-MS/MS
Isotopically

labelled IS

Up to ~100

nmol/L
0.1 nmol/L 107 [6][7]

MALDI-

isotope

dilution MS

Methotrexate-

d3
Not Specified 1 nmol/l Not Reported [8]

Experimental Protocols
The following sections detail generalized experimental protocols for the quantification of

methotrexate using LC-MS/MS with an internal standard like Amethopterin-d3.

Sample Preparation: Protein Precipitation
A common and straightforward method for sample preparation is protein precipitation.

To a 100 µL aliquot of plasma or serum sample, add 20 µL of the internal standard solution

(e.g., Amethopterin-d3 at 500 ng/mL in a methanol-water solution).[9]

Add 300 µL of methanol to precipitate the proteins.[9]

Vortex the mixture for approximately 3 minutes.[9]

Centrifuge the mixture at high speed (e.g., 13,600 x g) for 5 minutes.[9]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/32057077/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8577619/
https://www.dovepress.com/a-validated-hplc-msms-method-for-quantification-of-methotrexate-and-ap-peer-reviewed-fulltext-article-DDDT
https://www.researchgate.net/publication/272133229_A_fast_LC-MSMS_assay_for_methotrexate_monitoring_in_plasma_Validation_comparison_to_FPIA_and_application_in_the_setting_of_carboxypeptidase_therapy
https://pubs.rsc.org/en/content/articlelanding/2014/ay/c3ay40815a
https://research.manchester.ac.uk/en/publications/a-sensitive-lc-msms-methotrexate-assay-capable-of-assessing-adher/
https://pubmed.ncbi.nlm.nih.gov/37533325/
https://pubmed.ncbi.nlm.nih.gov/21679031/
https://www.benchchem.com/product/b1355529?utm_src=pdf-body
https://www.benchchem.com/product/b1355529?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378003/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the supernatant for injection into the LC-MS/MS system. For some methods, a

dilution step of the supernatant may be required.[9]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
Chromatographic Separation:

Column: A C18 reverse-phase column is frequently used for separation (e.g., Agilent

ZORBAX C18, 2.1 × 100 mm, 3.5 µm).[9]

Mobile Phase: A gradient elution is typically employed using a combination of an aqueous

solvent (e.g., 0.2% formic acid in water) and an organic solvent (e.g., methanol).[9]

Flow Rate: A typical flow rate is around 0.3 mL/min.[9]

Run Time: Modern methods aim for short run times, often under 5 minutes.[10]

Mass Spectrometry Detection:

Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly used.[4][5]

Detection Mode: Multiple Reaction Monitoring (MRM) is the preferred mode for quantification

due to its high selectivity and sensitivity.[9]

Mass Transitions: The specific mass transitions monitored are:

Methotrexate: m/z 455.1 → 308.1[9]

Amethopterin-d3 (IS): m/z 458.2 → 311.1[9]

7-hydroxy-methotrexate (metabolite): m/z 471.0 → 324.1[9]

Visualizing the Workflow and Comparison
The following diagrams illustrate the experimental workflow for methotrexate quantification and

the logical structure of the method comparison.
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Caption: Experimental workflow for methotrexate quantification.
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Caption: Comparison of methotrexate quantification methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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